Cas no 4714-65-2 (4-(butylamino)benzonitrile)
4-(butylamino)benzonitrile structure
Product Name:4-(butylamino)benzonitrile
CAS No:4714-65-2
MF:C11H14N2
MW:174.242262363434
CID:1517715
PubChem ID:10986777
Update Time:2024-08-23
4-(butylamino)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- (7,7-dioxo-5,6-dihydro-4h-thieno[2,3-b]thiopyran-4-yl) 3-chlorobenzoate
- AC1NPT9D
- AKOS005096179
- MCULE-7045300483
- 6N-358S
- 4-Butylamino-benzonitril
- N-butyl-4-aminobenzonitrile
- 4-butylamino-benzonitrile
- Oprea1_566341
- (4S)-7,7-dioxido-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl 3-chlorobenzoate
- AC1NPT9D; AKOS005096179; MCULE-7045300483; 6N-358S; 4-Butylamino-benzonitril; N-butyl-4-aminobenzonitrile; 4-butylamino-benzonitrile; Oprea1_566341; (4S)-7,7-dioxido-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl 3-chlorobenzoate;
- 4-(butylamino)benzonitrile
- Benzonitrile, 4-(butylamino)-
-
- Inchi: 1S/C11H14N2/c1-2-3-8-13-11-6-4-10(9-12)5-7-11/h4-7,13H,2-3,8H2,1H3
- InChI Key: UFGIEPJMQLQOQL-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(NCCCC)C=C1
Computed Properties
- Exact Mass: 341.97883
- Monoisotopic Mass: 341.978728
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.1
Experimental Properties
- Density: 1.55
- Melting Point: 48-49 °C
- Boiling Point: 533.7°C at 760 mmHg
- Flash Point: 276.6°C
- Refractive Index: 1.659
- PSA: 60.44
- pka: 1.79±0.32(Predicted)
4-(butylamino)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-164060-0.05g |
4-(butylamino)benzonitrile |
4714-65-2 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-164060-0.1g |
4-(butylamino)benzonitrile |
4714-65-2 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-164060-0.25g |
4-(butylamino)benzonitrile |
4714-65-2 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-164060-0.5g |
4-(butylamino)benzonitrile |
4714-65-2 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-164060-1.0g |
4-(butylamino)benzonitrile |
4714-65-2 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-164060-2.5g |
4-(butylamino)benzonitrile |
4714-65-2 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-164060-5.0g |
4-(butylamino)benzonitrile |
4714-65-2 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-164060-10.0g |
4-(butylamino)benzonitrile |
4714-65-2 | 10g |
$3131.0 | 2023-06-08 | ||
| Enamine | EN300-164060-50mg |
4-(butylamino)benzonitrile |
4714-65-2 | 50mg |
$227.0 | 2023-09-22 | ||
| Enamine | EN300-164060-100mg |
4-(butylamino)benzonitrile |
4714-65-2 | 100mg |
$238.0 | 2023-09-22 |
4-(butylamino)benzonitrile Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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